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Compound of Interest

Compound Name: Fmoc-azetidine-3-carboxylic acid

Cat. No.: B557790 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical guidance for the proper disposal of

Fmoc-azetidine-3-carboxylic acid, a compound widely used in peptide synthesis and drug

development. Adherence to these procedures is critical to ensure personnel safety and

environmental compliance. This guide is intended for researchers, scientists, and drug

development professionals.

I. Understanding the Hazards
Fmoc-azetidine-3-carboxylic acid is classified as a hazardous substance. It is crucial to

handle this compound with care, utilizing appropriate personal protective equipment (PPE).

Key hazards include:

Skin Irritation: Causes skin irritation upon contact.[1][2]

Serious Eye Irritation: Poses a risk of serious damage to the eyes.[1][2]

Respiratory Irritation: May cause irritation to the respiratory tract if inhaled.[1][2]

Before handling, consult the Safety Data Sheet (SDS) for comprehensive information.

II. Quantitative Safety Data
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The following table summarizes key quantitative and qualitative safety information for Fmoc-
azetidine-3-carboxylic acid.

Parameter Value Source

Molecular Formula C₁₉H₁₇NO₄ [2]

Molecular Weight 323.35 g/mol Chem-Impex

Appearance White or off-white powder Chem-Impex

Purity ≥ 99% (HPLC) Chem-Impex

Melting Point 162 - 165 °C Chem-Impex

Storage Temperature 0-8°C Chem-Impex

Hazard Statements H315, H319, H335 [1][2]

Signal Word Warning [1][2]

III. Personal Protective Equipment (PPE)
To mitigate exposure risks, the following PPE is mandatory when handling Fmoc-azetidine-3-
carboxylic acid:

Eye Protection: Chemical safety goggles or a face shield.[2]

Hand Protection: Protective gloves (e.g., nitrile rubber).[2]

Skin and Body Protection: A lab coat or other suitable protective clothing.[2]

Respiratory Protection: In case of inadequate ventilation or when handling large quantities,

use a NIOSH-approved respirator.[2]

IV. Step-by-Step Disposal Protocol
The primary disposal method for Fmoc-azetidine-3-carboxylic acid is through a licensed

professional waste disposal service. Do not attempt to dispose of this chemical down the drain

or in regular solid waste.
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Experimental Protocol: Solid Waste Disposal

Segregation:

Identify Fmoc-azetidine-3-carboxylic acid waste as a non-halogenated organic solid.

Keep this waste stream separate from halogenated organic waste, inorganic waste, and

liquid waste.

Container Selection:

Use a designated, leak-proof, and clearly labeled hazardous waste container. The

container must be compatible with the chemical.

Ensure the container has a secure lid and is kept closed when not in use.

Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name:

"Fmoc-azetidine-3-carboxylic acid".

Include the date when the first waste was added to the container.

Storage:

Store the sealed waste container in a designated, well-ventilated, and secure area, away

from incompatible materials such as strong oxidizing agents, strong acids, and strong

bases.[3]

Disposal Request:

Once the container is full, or on a regular schedule, arrange for pickup by your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste

disposal company.

Experimental Protocol: Decontamination of Empty Containers

Initial Rinse:
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For containers that held Fmoc-azetidine-3-carboxylic acid, the first rinse must be

collected as hazardous waste.

Rinse the container with a suitable solvent (e.g., methanol or acetone).

Transfer the rinsate to a designated "non-halogenated organic liquid waste" container.

Subsequent Rinses:

Perform at least two additional rinses with the solvent.

For highly toxic chemicals, the first three rinses must be collected as hazardous waste.[4]

Given the irritant nature of this compound, collecting the first rinse is a prudent minimum.

Final Disposal of Container:

After thorough rinsing and air-drying, the container can typically be disposed of as non-

hazardous waste. Consult your local regulations for specific requirements.

V. Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of Fmoc-
azetidine-3-carboxylic acid waste.
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Fmoc-azetidine-3-carboxylic acid Disposal Workflow

1. Waste Assessment

2. Segregation & Collection

3. Interim Storage

4. Final Disposal

Start: Generation of
Fmoc-azetidine-3-carboxylic acid waste

Identify Waste Type:
Solid or Contaminated Material

Select Designated
'Non-Halogenated Organic Solid Waste'

Container

Label Container:
'Hazardous Waste'

'Fmoc-azetidine-3-carboxylic acid'

Store Sealed Container in a
Designated, Ventilated, and Secure Area

Ensure separation from
incompatible materials

(strong oxidizers, acids, bases)

Arrange for Pickup by
EHS or Licensed Waste

Disposal Service

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for Fmoc-azetidine-3-carboxylic acid.
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By implementing these procedures, laboratories can ensure the safe and compliant disposal of

Fmoc-azetidine-3-carboxylic acid, fostering a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b557790?utm_src=pdf-body
https://www.benchchem.com/product/b557790?utm_src=pdf-custom-synthesis
https://www.nipissingu.ca/sites/default/files/2019-06/NU%20Hazardous%20Materials%20Disposal%20Guide.pdf
https://braun.matse.illinois.edu/files/2018/02/Non-Halogenated-Organic-Solids.pdf
https://www.chembk.com/en/chem/Fmoc-L-Azetidine-3-carboxylic%20acid
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://www.benchchem.com/product/b557790#fmoc-azetidine-3-carboxylic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b557790#fmoc-azetidine-3-carboxylic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b557790#fmoc-azetidine-3-carboxylic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b557790#fmoc-azetidine-3-carboxylic-acid-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b557790?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557790?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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